Cas no 879088-89-8 (Benzoic acid, 4-[(1H-1,2,4-triazol-3-ylsulfinyl)methyl]-)

• Product Name: Benzoic acid, 4-[(1H-1,2,4-triazol-3-ylsulfinyl)methyl]-
• CAS No: 879088-89-8
• MF: C₁₀H₉N₃O₃S
• MW: 251.261760473251
• CID: 1914689
• Update Time: 2025-01-07

Benzoic acid, 4-[(1H-1,2,4-triazol-3-ylsulfinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1H-1,2,4-triazol-3-ylsulfinyl)methyl]-
• Benzoic acid, 4-[(1H-1,2,4-triazol-5-ylsulfinyl)methyl]-

• Inchi： 1S/C10H9N3O3S/c14-9(15)8-3-1-7(2-4-8)5-17(16)10-11-6-12-13-10/h1-4,6H,5H2,(H,14,15)(H,11,12,13)
• InChI Key： KRPSIGLAKYRWCT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(CS(C2NN=CN=2)=O)C=C1

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 609.3±65.0 °C(Predicted)
• pka: 3.98±0.10(Predicted)